- Preparation of inclusion compounds between a non-steroidal anti-inflammatory drug and β-cyclodextrin by microwave treatment, World Intellectual Property Organization, , ,
Cas no 7585-39-9 (β-Cyclodextrin)
b-Cyclodextrin Is a cyclic polysaccharide,from Ah-D-The glucopyranose unit was prepared by Ah-(1,4) Glycosidic linkage.b-Cyclodextrin Commonly used to enhance the activity ofsolubility.b-Cyclodextrin With anti influenza virus H1N1 Activity of.
β-Cyclodextrin structure
β-Cyclodextrin Properties
Names and Identifiers
-
- beta-cyclodextrin
- B-cyclodextrin crystalline
- B-cyclodextrin cell culture tested
- betadex
- b-Cyclodextrin (1.02127)
- Cyclodextrin
- beta-Cyclodextrin hydrate
- β-Cyclodextrin
- Beta Cyclodextrin
- beta-cycloamylose
- BW 7
- CARAWAY
- CavaMax W 7
- Celdex N
- Cvclodextrin
- Cycloglucans
- cycloheptaamylose
- Cycloheptaglucosan
- cyclomaltoheptaose
- FEMA 4028
- Klep
- Schardinger
- β.-dextrin
- Schardinger β-Dextrin
- beta-Cycloheptaamylose
- beta-Dextrin
- Cycloheptaglucan
- beta-CD
- Kleptose
- Rhodocap N
- Kleptose B
- Ringdex B
- Ringdex BL
- Cycloheptapentylose
- CYCLO-HEPTA-AMYLOSE
- JV039JZZ3A
- b-Cyclodextrin
- Dextrin, beta-cyclo
- .beta.-Cyclodextrin
- Schardinger beta-dextrin
- DSSTox_CID_358
- DSSTox_RID_75536
- DSSTox_GSID_20358
- beta-
- DTXSID301186894
- SCHEMBL16004758
- +Expand
-
- MFCD00078139
- WHGYBXFWUBPSRW-FOUAGVGXSA-N
- 1S/C42H70O35/c43-1-8-29-15(50)22(57)36(64-8)72-30-9(2-44)66-38(24(59)17(30)52)74-32-11(4-46)68-40(26(61)19(32)54)76-34-13(6-48)70-42(28(63)21(34)56)77-35-14(7-49)69-41(27(62)20(35)55)75-33-12(5-47)67-39(25(60)18(33)53)73-31-10(3-45)65-37(71-29)23(58)16(31)51/h8-63H,1-7H2/t8-,9-,10-,11-,12-,13-,14-,15-,16-,17-,18-,19-,20-,21-,22-,23-,24-,25-,26-,27-,28-,29-,30-,31-,32-,33-,34-,35-,36-,37-,38-,39-,40-,41-,42-/m1/s1
- O1[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]1([H])[C@@]([H])(C([H])([H])O[H])O2)O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H]
- 78623
Computed Properties
- 1134.37000
- 21
- 35
- 7
- 1134.3697639g/mol
- 77
- 1480
- 0
- 28
- 7
- 0
- 0
- 1
- -15
- 554
Experimental Properties
- -15.23060
- 554.05000
- 2718
- 1.7500 (estimate)
- Soluble in water and ammonium hydroxide.
- 1578.5°C at 760 mmHg
- 290-300 °C (dec.) (lit.)
- 885.9±32.9 °C
- 4028 | BETA-CYCLODEXTRIN
- 1 M NaOH: 50 mg/mL
- White to light yellow powder, slightly pectin specific aroma, slightly sweet and slightly sour taste.
- 5.0-8.0 (1% in solution, Ph Eur)
- Stable. Incompatible with strong oxidizing agents.
- Soluble in water, insoluble in ethanol and other organic solvents.
- +159° - +165° (c=1.5, H2O)
- [α]20/D +162±3°, c = 1.5% in H2O
- 1.2296 (rough estimate)
β-Cyclodextrin Security Information
- GU2293000
- 2
- S26-S36
- R36/37/38
- Xi
- NONH for all modes of transport
- H332
- P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- 36/37/38-20
- Warning
- Yes
β-Cyclodextrin Customs Data
- 3505100000
-
China Customs Code:
3505100000
β-Cyclodextrin Price
β-Cyclodextrin Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 rt
Reference
Synthetic Circuit 2
Reaction Conditions
Reference
- Method for preparation of a soluble inclusion compound of active substances in a host molecule with the assistance of supercritical fluid, France, , ,
Synthetic Circuit 3
Reaction Conditions
Reference
- Process for preparation of drug-cyclodextrin conjugates, France, , ,
Synthetic Circuit 4
Reaction Conditions
Reference
- Process for the preparation of piroxicam and β-cyclodextrin complex, Croatia, , ,
Synthetic Circuit 5
Reaction Conditions
Reference
- A process for the preparation of piroxicam-β-cyclodextrin inclusion compounds, World Intellectual Property Organization, , ,
Synthetic Circuit 6
Reaction Conditions
Reference
- Application of supercritical carbon dioxide for the preparation of a piroxicam-β-cyclodextrin inclusion compoundPharmaceutical Research, 1999, 16(12), 1864-1870,
Synthetic Circuit 7
Reaction Conditions
Reference
- A study on the differentiation between amorphous piroxicam:β-cyclodextrin complex and a mixture of the two amorphous componentsInternational Journal of Pharmaceutics, 1996, , 289-94,
Synthetic Circuit 8
Reaction Conditions
1.1 Catalysts: Cyclodextrin glucanotransferase Solvents: Water ; 240 min, pH 5.5, 60 °C; 10 min, reflux
Reference
Effect of the reaction temperature on the transglycosylation reactions catalyzed by the cyclodextrin glucanotransferase from Bacillus macerans for the synthesis of large-ring cyclodextrins
Tetrahedron,
2004,
60(3),
799-806
,
β-Cyclodextrin Raw materials
β-Cyclodextrin Preparation Products
- α-Cyclodextrin (10016-20-3)
- iota-Cyclodextrin (156510-94-0)
- theta-Cyclodextrin (156510-95-1)
- η-Cyclodextrin (156510-96-2)
- zeta-Cyclodextrin (156510-97-3)
- (1S,3R,5R,6S,8R,10R,11S,13R,15R,16S,18R,20R,21S,23R,25R,26S,28R,30R,31S,33R,35R,36S,38R,40R,41S,43R,45R,46S,48R,50R,51R,52R,53R,54R,55R,56R,57R,58R,59R,60R,61R,62R,63R,64R,65R,66R,67R,68R,69R,70R)-5,10,15,20,25,30,35,40,45,50-decakis(hydroxymethyl)-2,4,7, (156510-98-4)
- kappa-Cyclodextrin (156510-99-5)
- γ-Cyclodextrin (17465-86-0)
- Piroxicam (36322-90-4)
- β-Cyclodextrin (7585-39-9)
- CYCLODEXTRIN (85220-53-7)
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β-Cyclodextrin Related Literature
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Yunfei Mo,Fujian Zhao,Zefeng Lin,Xiaodong Cao,Dafu Chen,Xiaofeng Chen Biomater. Sci. 2022 10 1697
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Feng Lu,Jinfeng Wang,Chao Tao,Jun-Jie Zhu Nanoscale Horiz. 2018 3 538
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Dong Wang,Chris Steffi,Zuyong Wang,Chee Hoe Kong,Poon Nian Lim,Zhilong Shi,Eng San Thian,Wilson Wang Nanoscale 2018 10 18341
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4. Using water-mimic organic compounds to activate guest inclusion by initially dry beta-cyclodextrinAskar K. Gatiatulin,Marat A. Ziganshin,Goulshat F. Yumaeva,Aidar T. Gubaidullin,Kinga Suwińska,Valery V. Gorbatchuk RSC Adv. 2016 6 61984
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